BENGHE Foundational & Exploratory

Check Availability & Pricing

TRIDECETH-2 CARBOXAMIDE MEA: A
Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

TRIDECETH-2 CARBOXAMIDE
Compound Name:

MEA
CAS No.: 107628-04-6
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Introduction

TRIDECETH-2 CARBOXAMIDE MEA is a synthetic, nonionic surfactant widely utilized in the
cosmetics and personal care industries.[1][2][3] Its multifaceted properties as an emulsifier,
thickener, and foam-boosting agent make it a valuable ingredient in a variety of formulations,
particularly in hair care products.[1][4][5][6] This technical guide provides an in-depth analysis
of its chemical structure, physicochemical properties, synthesis, and applications, tailored for
researchers, scientists, and professionals in drug and cosmetic development.

Chemical Structure and Identification

TRIDECETH-2 CARBOXAMIDE MEA is a complex ethoxylated surfactant.[1] Its molecular
architecture consists of a hydrophobic long-chain tridecyl group and a hydrophilic portion
composed of two ethylene oxide units and a terminal monoethanolamine carboxamide group.
[1] This amphiphilic nature is key to its surface-active properties.
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
Poly(oxy-1,2-ethanediyl), a-[2-[(2-hydroxyethyl)amino]-2-oxoethyl]-w-tridecyloxy-.[1] It is
registered under the CAS Number 107628-04-6.[1]

The molecule comprises several key functional groups:
 Tridecyl Chain (C13H27-): This long hydrocarbon chain provides the hydrophobic character.[1]

o Ethylene Oxide Units (-(OCH2CHz)2-): These two units increase the molecule's water
solubility and surface activity.[1]

o Ether Linkages (-O-): These act as flexible spacers connecting the ethylene oxide units.[1]

o Carboxamide Group (-CONH-): This central group contributes to the molecule's amphiphilic
properties and allows for hydrogen bonding.[1]

e Primary Alcohol (-CH20H): The terminal hydroxyl group enhances hydrophilicity and
potential for hydrogen bonding.[1]

Physicochemical Properties

TRIDECETH-2 CARBOXAMIDE MEA exhibits properties typical of an ethoxylated nonionic
surfactant, maintaining stability across a range of pH values.[1] It typically appears as a light
yellow, viscous liquid.[7]

Property Value Reference
CAS Number 107628-04-6 [1]
Appearance Light yellow viscous liquid [7]

. i 604.3 £ 65.0 °C at 760 mmHg
Boiling Point [1]
(calculated)

LogP (calculated) 1.97 [1]

N Slightly soluble to soluble in
Solubility [1]
water, temperature-dependent
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Synthesis and Manufacturing

The industrial production of TRIDECETH-2 CARBOXAMIDE MEA is a multi-step process. The
raw materials are primarily long-chain fatty alcohols (tridecyl alcohol) and monoethanolamine
(MEA).[7]

Experimental Protocol: General Synthesis Outline

Detailed proprietary industrial synthesis protocols are not publicly available. However, a
general laboratory-scale synthesis can be described in two main stages:

o Ethoxylation of Tridecyl Alcohol:
o Obijective: To produce Trideceth-2, the ethoxylated fatty alcohol intermediate.

o Procedure: Tridecyl alcohol is reacted with ethylene oxide in the presence of a catalyst
(e.g., potassium hydroxide) under controlled temperature and pressure. The stoichiometry
is controlled to achieve an average of two ethylene oxide units per molecule of tridecyl
alcohol.

o Purification: The resulting Trideceth-2 is purified to remove unreacted starting materials
and catalyst residues.

e Amidation of an Activated Trideceth-2 Derivative:
o Obijective: To form the final carboxamide product.

o Procedure: One common method involves the conversion of the terminal hydroxyl group of
Trideceth-2 into a carboxylic acid or ester. This activated intermediate is then reacted with
monoethanolamine (MEA) under controlled temperature conditions to form the amide
bond. This reaction is typically driven to completion by the removal of a byproduct, such as
water.[1][7]

o Purification: The final product, TRIDECETH-2 CARBOXAMIDE MEA, is purified to remove
any remaining reactants and byproducts, followed by quality control checks to ensure it
meets specifications.[7]

Two primary synthesis methods are generally referenced:
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» Direct Acylation: This involves reacting monoethanolamine directly with fatty acids derived
from Trideceth-2.[1]

e Transacylation: In this method, an existing amide reacts with a different acyl donor to
introduce the desired fatty chain from Trideceth-2.[1]

Primary Reactants

Tridecyl Alcohol
Final Product

Yields final product TRIDECETH-2
CARBOXAMIDE MEA

Synthesis Process

Forms intermediate

Ethylene Oxide Step 1: Ethoxylation Trideceth-2 Intermediate Step 2: Amidation

Monoethanolamine (MEA) T

Click to download full resolution via product page
General synthesis pathway for TRIDECETH-2 CARBOXAMIDE MEA.

Functions and Applications

TRIDECETH-2 CARBOXAMIDE MEA is valued for its multifunctional properties in
formulations.[2] Its primary roles are as a surfactant, foam booster, and viscosity control agent.

[4][6]
Key Functions:

» Surfactant: It reduces the surface tension between different phases (e.g., oil and water),
allowing them to mix and form stable emulsions.[4][6]

o Foam Booster: It improves the quality, volume, and stability of foam in cleansing products.[4]

[6]
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 Viscosity Control: It can increase or decrease the thickness of cosmetic products, enhancing
their texture and stability.[4][6]

o Emulsifier: It helps to stabilize emulsions, ensuring the even distribution of ingredients.[8]
Primary Applications:

o Cosmetics and Personal Care: It is extensively used in hair care products like shampoos,
conditioners, and hair colorants.[1][9] It also finds use in bath and shower products.[2]

o Pharmaceuticals: Its stabilizing and texturizing properties make it suitable for use in some

topical formulations.[1]
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Relationship between properties and applications.

Conclusion

TRIDECETH-2 CARBOXAMIDE MEA is a versatile and effective nonionic surfactant with a
well-established role in the personal care and cosmetics industries. Its unique structure
provides a balance of hydrophilic and lipophilic properties, enabling its key functions as a
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thickener, emulsifier, and foam stabilizer. For researchers and formulators, understanding these
core chemical and physical properties is essential for leveraging its benefits in developing
stable and high-performance products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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